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Compound of Interest

Compound Name: Pitofenone-d4

Cat. No.: B12409856

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Pitofenone-d4. The following
procedural guidance is designed to ensure safe laboratory practices and proper management
of this compound.

Chemical and Physical Properties

The quantitative data for Pitofenone-d4 and its common salt form are summarized below. This
compound is intended for laboratory research use only.[1][2]

Pitofenone-d4

Property Pitofenone-d4 .
Hydrochloride

Molecular Formula C22H21D4NO4 C22H21D4NOa4 « HCI

Molecular Weight 371.47 g/mol 407.93 g/mol (371.46 + 36.46)
1248-42-6 (Non-labelled

CAS Number 54063-52-4 (Non-labelled) )
Hydrochloride Salt)

Appearance Solid Neat

Store at -20°C with a ]
. _ Store as per product insert
Storage Condition desiccant. Keep receptacle ] )
) information.
tightly sealed.
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Note: Data sourced from multiple suppliers and databases.[2][3][4][5]

Hazard Identification and Personal Protective
Equipment (PPE)

Based on the safety data for the non-deuterated analogue, Pitofenone hydrochloride, this
compound is classified with the following hazards:

Harmful if swallowed (Acute toxicity - oral 4)[5]

Causes skin irritation (Skin irritation 2)[5]

Causes serious eye irritation (Eye irritation 2A)[5]

May cause respiratory irritation (Specific target organ toxicity, single exposure 3)[5]

Suspected of damaging fertility or the unborn child (Reproductive toxicity 2)[5]

To mitigate these risks, the following PPE and engineering controls are mandatory.
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Control Type

Specification

Engineering Controls

Use in a well-ventilated area, preferably within a
chemical fume hood, especially when handling
the solid powder to avoid dust formation. An

eye-wash station must be accessible.[1][6]

Eye/Face Protection

Wear chemical safety goggles that meet

approved standards.[6]

Skin Protection

Wear a protective disposable gown (low-
permeability, solid front, long sleeves, tight-
fitting cuffs) and protective gloves (e.g., nitrile
rubber).[6][7]

Hand Protection

Wear chemical-resistant gloves. Change gloves
immediately if they become contaminated, torn,
or punctured. Wash hands thoroughly before
and after handling.[5][6]

Respiratory Protection

If working outside a fume hood or if dust
formation is likely, a NIOSH-approved respirator
or self-contained breathing apparatus should be

worn.[6]

Immediate Safety and First Aid Measures

In the event of exposure, follow these procedures immediately.
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Exposure Route First Aid Protocol

If the person is conscious, wash out their mouth

with water. Do NOT induce vomiting. Never give

Ingestion ) .
anything by mouth to an unconscious person.
Seek immediate medical attention.[1]
Relocate the individual to fresh air. If breathing
Inhalation is difficult, provide artificial respiration or

oxygen. Seek medical attention.[1][6]

Immediately remove all contaminated clothing.
) Rinse the affected skin area thoroughly with
Skin Contact S )
large amounts of water. If irritation persists, call

a physician.[1][8]

Immediately flush eyes with large amounts of
water for at least 15 minutes, making sure to
Eye Contact separate eyelids. Remove contact lenses if

present and easy to do. Call a physician

promptly.[1]

Procedural Guidance: Safe Handling and Disposal
Protocol

This protocol outlines the step-by-step process for safely managing Pitofenone-d4 from receipt

to disposal.

Receiving and Storage

 Inspect: Upon receipt, inspect the container for any damage or leaks. Wear appropriate PPE
(lab coat and gloves) during inspection.

e Log: Record the compound's arrival, quantity, and assigned storage location in the chemical
inventory system.

o Store: Store the compound in a tightly sealed container, as recommended at -20°C, and with
a desiccant to keep it dry. The storage area should be secure and accessible only to
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authorized personnel.

Preparation and Use (Inside a Fume Hood)

o Assemble PPE: Before handling, don all required PPE: safety goggles, a lab gown, and two
pairs of chemical-resistant gloves.[7]

» Prepare Workspace: Ensure the chemical fume hood is clean and operational. Gather all
necessary equipment (spatulas, weigh boats, vials, solvent, etc.).

» Weighing: Perform all weighing operations on a calibrated balance inside the fume hood to
contain any airborne powder. Use a dedicated spatula.

 Dissolving: If preparing a solution, add the solvent to the weighed Pitofenone-d4 slowly to
avoid splashing. Cap the container securely and mix as required.

o Post-Handling: After use, decontaminate the spatula and work surface. Wipe down the
balance.

Waste Management and Disposal

o Segregate Waste: All materials that have come into contact with Pitofenone-d4, including
gloves, weigh boats, and pipette tips, must be considered chemical waste.

o Collect Waste: Place all contaminated solid waste into a designated, sealed, and clearly
labeled hazardous waste container.

e Liquid Waste: Collect any unused solutions or contaminated solvents in a separate, labeled
hazardous liquid waste container. Do not mix with other waste streams unless compatibility
is confirmed.

» Disposal: Dispose of all waste material in accordance with local, state, and federal
regulations.[5] Leave chemicals in their original containers if possible and do not mix with
other waste.

Experimental Workflow Diagram
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The following diagram illustrates the key procedural steps and safety checkpoints for handling

Pitofenone-d4.

Preparation Phase

Start: Handling Pitofenone-d4

Prepare Workspace
(Fume Hood, Equipment)

Secure Storage First Aid Station
(-20°C, Dry, Sealed) Ready & Accessible

/ Proceed to handling

Don Required PPE
(Goggles, Gown, Gloves)

— Weigh Compound

Y

Prepare Solution

\ 4

Perform Experiment

Handling Pq?se (in Fume Hood)

Cleanup & D;'sposal Phase

Decontaminate Surfaces
& Equipment

Dispose via Approved
Hazardous Waste Stream

End of Process
\

Experiment complete

© 2025 BenchChem. All rights reserved. 6/8

Tech Support


https://www.benchchem.com/product/b12409856?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the safe handling of Pitofenone-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Pitofenone-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12409856#personal-protective-equipment-for-
handling-pitofenone-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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